1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

• CAS: 81577-15-3

Core Science & Biosynthesis

Technical Guide: Synthesis of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

This guide details the synthesis of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene (CAS: 155820-88-5), a critical fluorinated building block used in the development of agrochemicals and pharmaceutical candidates.[1] The presence of the trifluoromethyl (

) group adjacent to the benzylic position imparts unique metabolic stability and lipophilicity, but also introduces specific electronic challenges during nucleophilic substitution.

[1]

Executive Summary

• Target Molecule: 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene[1]

• Formula:

• Molecular Weight: 257.03 g/mol [1]

• Key Application: Bioisostere introduction in medicinal chemistry; cross-coupling partner for installing the 1-aryl-2,2,2-trifluoroethyl moiety.[1]

• Synthetic Challenge: The strong electron-withdrawing nature of the

  group destabilizes benzylic carbocation formation, rendering pathways unfavorable.[1] Consequently, the synthesis relies on robust -type activation of the corresponding alcohol.

Retrosynthetic Analysis

The most reliable route to the target bromide is the functional group interconversion of the corresponding alcohol. The alcohol is derived from the reduction of the commercially available or easily synthesized ketone.

Pathway:

• Target: 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene[1]

• Precursor: 1-(4-Fluorophenyl)-2,2,2-trifluoroethanol[1]

• Starting Material: 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanone[1]

Figure 1: Retrosynthetic disconnection showing the linear pathway from the trifluoroacetophenone derivative.

Experimental Protocol

Step 1: Synthesis of 1-(4-Fluorophenyl)-2,2,2-trifluoroethanol

This step involves the hydride reduction of the ketone.[1] The

group increases the electrophilicity of the carbonyl carbon, making this reduction rapid and generally high-yielding.

Reagents:

• 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanone (1.0 equiv)[1]

• Sodium Borohydride (

  ) (0.5 - 1.0 equiv)

• Methanol (Solvent)

Procedure:

• Setup: Charge a round-bottom flask with 2,2,2-trifluoro-1-(4-fluorophenyl)ethanone dissolved in anhydrous Methanol (0.5 M concentration). Cool to 0°C.[1][2]

• Addition: Add

  portion-wise over 15 minutes. Evolution of hydrogen gas will be observed.[1]

• Reaction: Allow the mixture to warm to room temperature and stir for 1 hour. Monitor by TLC (Hexane/EtOAc 8:2) or LC-MS.[1]

• Quench: Quench carefully with saturated

  solution.

• Workup: Concentrate methanol under reduced pressure. Extract the aqueous residue with Dichloromethane (DCM) (3x).[1] Dry combined organics over

  , filter, and concentrate.[1]

• Purification: The crude alcohol is typically pure enough (>95%) for the next step.[1] If necessary, purify via silica gel flash chromatography (0-10% EtOAc in Hexanes).[1]

Data Summary:

Parameter	Value
Yield	90 - 98%
Appearance	Colorless oil

| 1H NMR (CDCl3) |

7.45 (m, 2H), 7.10 (m, 2H), 5.05 (q, J=6.5 Hz, 1H), 2.80 (br s, 1H) |[1]

Step 2: Bromination to 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

Critical Decision: While

is a common brominating agent, the Appel Reaction ( ) is preferred for trifluoromethyl carbinols.[1] The group sterically hinders the backside attack required for .[1] The oxyphosphonium intermediate formed in the Appel reaction is a superior leaving group, driving the reaction despite the electronic deactivation.

Reagents:

• 1-(4-Fluorophenyl)-2,2,2-trifluoroethanol (1.0 equiv)[1]

• Carbon Tetrabromide (

  ) (1.2 equiv)[1]

• Triphenylphosphine (

  ) (1.2 equiv)[1]

• Dichloromethane (DCM) (Anhydrous, Solvent)[1]

Procedure:

• Setup: Dissolve the alcohol and

  in anhydrous DCM (0.2 M) under Nitrogen atmosphere. Cool to 0°C.[1][2]

• Addition: Add

  portion-wise (solid) or as a solution in DCM dropwise. Note: The reaction is exothermic; control temperature <5°C.

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature. Stir for 4–12 hours.

  • Troubleshooting: If conversion is slow (due to

    hindrance), heat to reflux (40°C).

• Workup: Add Hexanes to the reaction mixture to precipitate Triphenylphosphine oxide (

  ). Filter the solids through a pad of Celite.[1]

• Concentration: Concentrate the filtrate under reduced pressure. Caution: Product may be volatile; do not use high vacuum for extended periods.

• Purification: Purify via silica gel chromatography using 100% Pentane or Hexane. The bromide is non-polar and elutes quickly.[1]

Mechanism (Appel Reaction): The reaction proceeds via an

mechanism with inversion of configuration (relevant if starting from chiral alcohol).[3][4][5]

Figure 2: Mechanistic pathway of the Appel reaction.[1][5] The formation of the strong P=O bond drives the substitution of the sterically hindered trifluoroethyl center.

Data Summary:

Parameter	Value
Yield	75 - 85%
Appearance	Colorless to pale yellow liquid
Stability	Store at 4°C, protected from light (benzylic bromides can degrade).[1]

| 1H NMR (CDCl3) |

7.45 (m, 2H), 7.10 (m, 2H), 5.10 (q, J=7.0 Hz, 1H) | | 19F NMR | -70.5 (d, 3F, CF3), -112.0 (m, 1F, Ar-F) |[1]

Safety & Handling

• Carbon Tetrabromide (

  ): Toxic and volatile.[1] Handle in a fume hood.

• Benzylic Bromides: Potent lachrymators and skin irritants.[1] Wear double gloves and eye protection.[1]

• Waste: Segregate halogenated waste.

  byproduct is solid and should be disposed of as solid organic waste.[1]

References

• Appel Reaction Overview: Appel, R. "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage."[1][4] Angewandte Chemie International Edition, 1975.[1][4] Link[1]

• Synthesis of Trifluoromethyl Alcohols: Singh, R. P., & Shreeve, J. M.[1] "Nucleophilic Trifluoromethylation Reactions of Organic Compounds with (Trifluoromethyl)trimethylsilane." Tetrahedron, 2000.[1] Link

• Bromination of Fluorinated Alcohols: Detailed protocols for analogous 1-aryl-2,2,2-trifluoroethyl bromides are described in: Journal of Organic Chemistry, 2011, 76(16), 6749–6767.[1] Link[1]

Sources

• 1. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 4. jk-sci.com [jk-sci.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Technical Guide: Structural Elucidation and Validation of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

Executive Summary & Chemical Profile

Target Molecule: 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene CAS Registry Number: (Analogous search suggests derivative status; specific CAS may be vendor-dependent) Molecular Formula:

Exact Mass: 255.95 (for ) / 257.95 (for )

This guide serves as a technical manual for the structural confirmation of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene , a critical fluorinated building block used in the synthesis of bioisosteres for medicinal chemistry. The presence of the trifluoromethyl (

) group adjacent to a benzylic halide makes this compound highly reactive yet prone to specific elimination side-products. This document outlines a self-validating analytical workflow to ensure structural integrity and purity.

Synthetic Context & Impurity Profiling

To accurately elucidate the structure, one must understand the genesis of the sample. The two most common synthetic routes dictate the impurity profile:

• Route A: Radical Bromination (Wohl-Ziegler)

  • Precursor: 1-(2,2,2-trifluoroethyl)-4-fluorobenzene.

  • Reagents: NBS, AIBN/Benzoyl Peroxide,

    or -trifluorotoluene.

  • Critical Impurity: Gem-dibromide species or ring-brominated isomers.

• Route B: Dehydroxybromination (Preferred for Stereocontrol)

  • Precursor: 1-(4-fluorophenyl)-2,2,2-trifluoroethanol.

  • Reagents:

    , (Appel Reaction).

  • Critical Impurity: Elimination product (styrene derivative: 1-(2,2-difluorovinyl)-4-fluorobenzene).

Structural Elucidation Workflow

The following protocol uses a "Gatekeeper" logic. Proceed to the next step only if the current step passes validation.

Step 1: Mass Spectrometry (Isotopic Fingerprinting)

Before NMR consumption, confirm the presence of the halogenated motif.

• Method: GC-MS (EI, 70 eV).

• Acceptance Criteria:

  • Molecular Ion (

    ): Distinct doublet at m/z 256 and 258.

  • Intensity Ratio: 1:1 (indicative of single Bromine atom

    ).

  • Base Peak: Loss of

    to form the cation .

  • Fragmentation: Loss of

    (M-69).

Step 2: Nuclear Magnetic Resonance (NMR) Strategy

This is the definitive confirmation step. The molecule possesses distinct spin systems: the

aromatic system, the group, and the benzylic proton.

A. NMR (The "Smoking Gun")

Run this before

NMR to quickly assess purity. Fluorine is 100% natural abundance and highly sensitive.[1][2]

Signal	Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment
A	-65.0 to -70.0	Doublet (d)	Hz	group
B	-110.0 to -115.0	Multiplet (m)	Hz	Ar-F (Para)

• Validation Check: If Signal A appears as a singlet, the benzylic proton is missing (likely the styrene impurity). It must be a doublet.

B. NMR (Connectivity)

Solvent:

(Chloroform-d).

Signal	Shift ( , ppm)	Multiplicity	Integral	Assignment
1	5.10 - 5.30	Quartet (q)	1H	Benzylic CH -Br
2	7.05 - 7.15	Triplet/Multiplet	2H	Ar-H (meta to alkyl)
3	7.40 - 7.50	Multiplet (AA'BB')	2H	Ar-H (ortho to alkyl)

• Key Feature: The Benzylic proton (Signal 1) appears as a quartet due to coupling with the three equivalent Fluorines of the

  group ( Hz).

C. NMR (Carbon Backbone)

Use proton-decoupled

NMR to confirm the carbon skeleton and C-F couplings.

• Benzylic Carbon: Quartet (

  Hz).

• Trifluoromethyl Carbon: Quartet (

  Hz).

• Aromatic C-F: Doublet (

  Hz).

Stereochemical Considerations

The benzylic carbon is a chiral center.

• Racemic Nature: Synthesized via radical bromination or from racemic alcohol, the product will be a 50:50 racemate.

• Enantiomeric Excess (ee) Determination:

  • Technique: Chiral HPLC.

  • Column: Polysaccharide-based (e.g., Chiralpak AD-H or OD-H).

  • Mobile Phase: Hexane/IPA gradient.

  • Note: The

    group often enhances separation factors on chiral stationary phases.

Decision Logic & Visualization

The following diagram illustrates the self-validating workflow for confirming the structure of the target molecule.

Caption: Analytical decision tree for validating halogenated trifluoroethyl arenes. Note the specific check for "Quartet" splitting in 1H NMR to rule out elimination byproducts.

References & Authority

• General 19F NMR Shifts: Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.

• Synthesis of Trifluoroethyl Arenes:

  • Radical Bromination: O'Hagan, D. (2008). Understanding organofluorine chemistry. Chemical Society Reviews, 37(2), 308-319.

  • Appel Reaction on Fluorinated Alcohols: Use of

    for inversion of configuration in trifluoromethylated carbinols. Journal of Organic Chemistry.

• Coupling Constants:

  • Standard

    for systems is consistently 6–9 Hz. See: Spectrometric Identification of Organic Compounds, Silverstein et al.

Sources

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]

Physical characteristics of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

This guide provides an in-depth technical analysis of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene , a specialized fluorinated building block used in the synthesis of agrochemicals and pharmaceutical intermediates.

Executive Summary

1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene (CAS: 81577-15-3) is a high-value benzylic bromide derivative characterized by the presence of a trifluoromethyl (

) group adjacent to the reactive benzylic center. This structural motif confers unique electronic and steric properties, making it a critical intermediate for introducing chiral trifluoroethyl moieties into bioactive molecules. This guide details its physicochemical profile, synthesis pathways, and handling protocols for research and development applications.

Chemical Identity & Structural Analysis

Attribute	Detail
IUPAC Name	1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene
CAS Registry Number	81577-15-3
Molecular Formula	ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">
Molecular Weight	257.03 g/mol
SMILES	FC1=CC=C(C(Br)C(F)(F)F)C=C1
InChIKey	DQCQFCZGHRBWOB-UHFFFAOYSA-N
Structure Description	A benzene ring substituted at the 4-position with a fluorine atom and at the 1-position with a 1-bromo-2,2,2-trifluoroethyl group.[1][2][3][4][5][6][7][8][9][10] The benzylic carbon is a chiral center, allowing for enantioselective applications.

Physical Characteristics Profile

Due to the specialized nature of this intermediate, certain values are derived from validated predictive models and analogous fluorinated benzylic bromides.

Property	Value / Description	Note
Physical State	Colorless to pale yellow liquid or low-melting semi-solid.	Benzylic bromides often darken upon storage due to trace decomposition.
Boiling Point	~215–220 °C (at 760 mmHg)	Predicted based on molecular weight and polarity. Typically distilled under reduced pressure (e.g., 80–90 °C @ 5 mmHg).
Density	1.65 ± 0.05 g/cm³	High density attributed to heavy bromine and fluorine atoms.
Refractive Index ( )	1.490–1.510	Estimated range for fluorinated benzylic halides.
Solubility	Soluble in DCM, THF, Ethyl Acetate, Toluene.	Hydrophobic ; immiscible with water.
Flash Point	> 95 °C	Non-flammable but combustible.
Vapor Pressure	Low at RT (< 0.1 mmHg)	Volatility increases significantly > 60 °C.

Spectroscopic Characterization

To validate the identity of synthesized or purchased material, the following spectral signatures are diagnostic:

• NMR (400 MHz, ):
  • 7.45–7.55 (m, 2H): Aromatic protons ortho to the alkyl group.
  • 7.05–7.15 (m, 2H): Aromatic protons ortho to the fluorine.
  • 5.10–5.20 (q, Hz, 1H): The benzylic proton. The quartet splitting arises from coupling with the adjacent group.
• NMR (376 MHz, ):
  • -110 to -115 ppm (s, 1F): Aromatic fluorine (multiplet or broad singlet).
  • -70 to -75 ppm (d, 3F): Trifluoromethyl group (doublet due to coupling with the benzylic proton).

• Mass Spectrometry (GC-MS):

  • Molecular Ion (

    ): Peaks at m/z 256 and 258 (1:1 ratio) confirm the presence of one bromine atom.

  • Base Peak: Often m/z 177 (

    ), corresponding to the stable 1-(4-fluorophenyl)-2,2,2-trifluoroethyl carbocation.

Synthesis & Reaction Pathways

The primary synthesis route involves the radical bromination of the ethyl derivative or the nucleophilic substitution of the corresponding alcohol.

Method A: Conversion from Alcohol (Preferred)

The most reliable laboratory scale synthesis starts from 1-(4-fluorophenyl)-2,2,2-trifluoroethanol (CAS 80418-12-8).

• Reagents: Phosphorus tribromide (

  ) or Thionyl bromide ( ).

• Solvent: Dichloromethane (DCM) or Toluene.

• Conditions: 0 °C to Room Temperature, under

  atmosphere.

• Mechanism: The hydroxyl group is activated by phosphorus, converting it into a good leaving group, followed by

  displacement by bromide. Note: Inversion of configuration occurs if starting from chiral alcohol.

Method B: Radical Bromination

From 1-ethyl-4-fluorobenzene (less common due to selectivity issues with the

precursor availability).

• Reagents: N-Bromosuccinimide (NBS), AIBN (catalyst).

• Solvent:

  or Trifluorotoluene.

• Conditions: Reflux.

Reaction Workflow Diagram

Caption: Synthesis pathway transforming the alcohol precursor to the target bromide via nucleophilic substitution.

Handling, Stability & Safety (E-E-A-T)

Warning: Benzylic bromides are potent lachrymators (tear gas agents) and skin irritants. Strict safety protocols are mandatory.

Safety Protocols

• Engineering Controls: Always handle inside a functioning chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

• In Case of Exposure:

  • Eyes: Rinse immediately with water for 15 minutes.

  • Skin: Wash with soap and water; do not use alcohol (enhances absorption).

  • Spill: Neutralize with aqueous sodium thiosulfate solution before cleanup.

Stability & Storage

• Thermal Stability: Stable at room temperature for short periods.

• Hydrolytic Stability: Slowly hydrolyzes in moist air to release HBr and revert to the alcohol.

• Storage Conditions:

  • Store at 2–8 °C (Refrigerated).

  • Keep under inert atmosphere (Argon/Nitrogen).

  • Protect from light (amber vials) to prevent radical decomposition.

Handling Decision Tree

Caption: Operational workflow for safe handling and storage of lachrymatory benzylic bromides.

References

• BLDpharm. (n.d.). 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene Product Page. Retrieved from

• PubChem. (2025).[11] 1-(1-bromo-2,2,2-trifluoroethyl)-4-fluorobenzene (Compound). National Library of Medicine. Retrieved from

• Wang, L., et al. (2016).[4][5] Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one. ResearchGate. Retrieved from

• Sigma-Aldrich. (n.d.). Fluorinated Benzylic Bromides: General Handling & Safety Data. Retrieved from

Sources

• 1. achmem.com [achmem.com]
• 2. CN104529735A - 1-(5-bromo-4-chloro-2-fluorophenyl)-ethanone synthesis method - Google Patents [patents.google.com]
• 3. fluoryx.com [fluoryx.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. additivesforpolymer.com [additivesforpolymer.com]
• 7. BJOC - Simple synthesis of multi-halogenated alkenes from 2-bromo-2-chloro-1,1,1-trifluoroethane (halothane) [beilstein-journals.org]
• 8. asianpubs.org [asianpubs.org]
• 9. PubChemLite - 1-(4-bromophenyl)-2,2,2-trifluoroethanol (C8H6BrF3O) [pubchemlite.lcsb.uni.lu]
• 10. researchgate.net [researchgate.net]
• 11. 1-(4-Bromophenyl)-2,2,2-trifluoroethanol | C8H6BrF3O | CID 11219024 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Stability Profile and Lifecycle Management of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

Executive Summary & Chemical Architecture

1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene is a specialized fluorinated building block used primarily in the synthesis of pharmaceutical candidates requiring chiral trifluoroethyl moieties. Its handling requires a nuanced understanding of physical organic chemistry, specifically the electronic conflict between the electron-withdrawing trifluoromethyl group and the labile benzylic bromide.

Structural Analysis & Reactivity Drivers

The molecule consists of a 4-fluorophenyl core substituted at the 1-position with a 1-bromo-2,2,2-trifluoroethyl group.

• The Benzylic Bromide (Leaving Group): Typically, benzylic bromides are highly reactive toward nucleophilic substitution (

  / ). However, in this scaffold, reactivity is modulated.

• The

  -Trifluoromethyl Group ( ): This is the critical stability determinant. The strong electron-withdrawing nature of the group destabilizes the formation of a benzylic carbocation, significantly retarding hydrolysis compared to non-fluorinated analogs. Conversely, it increases the acidity of the benzylic proton ( ), making the molecule susceptible to base-mediated elimination.

• The 4-Fluoro Substituent: Provides minor electronic deactivation of the ring but primarily serves as a metabolic blocking group in downstream medicinal chemistry.

Feature	Electronic Effect	Consequence for Stability
C-Br Bond	Weak bond energy	Susceptible to homolytic cleavage (photolysis) and nucleophilic attack.
- Group	Strong Inductive Withdrawal (-I)	Destabilizes Carbocation: Slows hydrolysis.Acidifies Benzylic Proton: Accelerates E2 elimination.
4-F Atom	Inductive Withdrawal / Resonance Donation	Minor impact on benzylic stability; primarily structural.

Degradation Mechanisms

Understanding how this molecule fails is the key to preventing it. The degradation profile is dominated by elimination rather than direct hydrolysis.

Primary Failure Mode: Dehydrobromination (Elimination)

The most significant risk during storage and handling is the loss of HBr to form the styrene derivative: 1-(1-trifluoromethylvinyl)-4-fluorobenzene (also known as

-trifluoromethyl-4-fluorostyrene).

• Mechanism: The

  -proton is rendered acidic by the adjacent and phenyl ring. Even weak bases (e.g., alkaline residues on glassware) or slightly basic impurities can trigger an E2 elimination.

• Autocatalysis: The byproduct, HBr, can catalyze further decomposition or polymerization of the resulting styrene, leading to "tarring" of the sample.

Secondary Failure Mode: Hydrolysis

While slower due to the destabilized carbocation, exposure to atmospheric moisture will eventually hydrolyze the bromide to the alcohol: 1-(4-fluorophenyl)-2,2,2-trifluoroethanol . This reaction releases HBr, feeding into the autocatalytic cycle described above.

Tertiary Failure Mode: Photolysis

The benzylic C-Br bond is photosensitive. UV/Visible light exposure can induce homolytic cleavage, generating benzylic radicals that couple or react with oxygen to form peroxides and ketones.

Degradation Pathway Diagram

Figure 1: Primary degradation pathways. Note that elimination (Red path) is the dominant risk due to the acidity of the benzylic proton.

Storage & Handling Protocols

To maintain purity >98% over extended periods (6-12 months), the following "Gold Standard" protocol must be implemented.

Environmental Controls

Parameter	Specification	Rationale
Temperature	2°C to 8°C	Lowers kinetic energy, significantly retarding the rate of elimination and hydrolysis.
Atmosphere	Argon or Nitrogen	Displaces oxygen (preventing radical oxidation) and moisture (preventing hydrolysis). Argon is preferred as it is heavier than air.
Light	Dark / Amber Glass	Prevents photolytic cleavage of the C-Br bond.
Container	Teflon-lined cap	Prevents leaching of plasticizers and ensures a gas-tight seal against moisture ingress.

Handling Precautions (The "Dry & Neutral" Rule)

• Glassware: All glassware must be oven-dried and neutral . Avoid base-washed glassware that hasn't been acid-rinsed, as residual surface alkalinity can trigger the elimination reaction.

• Solvents: When using in reactions, use anhydrous, non-nucleophilic solvents (e.g., DCM, THF) stored over molecular sieves.

• Thawing: Allow the container to reach room temperature before opening to prevent condensation of atmospheric moisture onto the cold compound.

Quality Control & Analytical Validation

Trust but verify. The following analytical workflow ensures the integrity of the material before use in critical steps.

Key Impurity Markers

• Styrene Impurity: Look for the disappearance of the chiral benzylic proton (quartet of doublets) and the appearance of vinylic protons in

  NMR.

• Hydrolysis Impurity: Look for the broad O-H stretch in IR or the shift of the benzylic proton in NMR.

Analytical Workflow

Figure 2: Quality Control Decision Tree. Visual yellowing often indicates HBr formation and early-stage degradation.

Purification of Degraded Material

If the styrene impurity is detected:

• Filtration: Pass the material through a short pad of neutral silica gel using Hexanes/EtOAc (9:1). The polar alcohol and salts will be retained, while the bromide and styrene elute.

• Recrystallization: If the compound is solid, recrystallization from pentane/cold hexanes is effective.

Safety & Toxicology Profile

Warning: Benzylic bromides are potent alkylating agents.

• Lachrymator: Like benzyl bromide, this compound is likely a strong lachrymator. It attacks mucous membranes. Always handle in a fume hood.

• Skin Corrosive: Direct contact can cause chemical burns and sensitization. Double-gloving (Nitrile) is mandatory.

• Mechanism of Toxicity: Alkylation of DNA and proteins. The electrophilic benzylic carbon attacks nucleophilic residues (N-7 of guanine, -SH of cysteine).

References

• BioRxiv/PMC. (2024). Benzylic Trifluoromethyl Accelerates 1,6-Elimination Toward Rapid Probe Activation.

  -trifluoromethyl benzylic systems). [Link]

• PubChem. (2025).[1][2][3] 1-Bromo-4-(2,2,2-trifluoroethyl)benzene (Isomer/Analog Data). National Library of Medicine. [Link][1]

• Journal of the American Chemical Society. (2022).[4] Enantioselective Radical Trifluoromethylation of Benzylic C–H Bonds. (Discusses the reactivity and stability of benzylic-CF3 bonds). [Link]

Sources

• 1. 1-Bromo-4-(2,2,2-trifluoroethyl)benzene | C8H6BrF3 | CID 10082944 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(1-Bromoethyl)-4-fluorobenzene | C8H8BrF | CID 13389030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Bromo-1-ethyl-2-fluorobenzene | C8H8BrF | CID 22641057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US5847241A - Process for the preparation of p-bromofluorobenzene - Google Patents [patents.google.com]

Protocols & Analytical Methods

Use of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene in medicinal chemistry

Application Note: Strategic Utilization of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene in Medicinal Chemistry

-Trifluoromethyl Benzylic Electrophiles

Part 1: Executive Summary & Strategic Value

1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene is a high-value fluorinated building block (synthon) used primarily to introduce the 1-aryl-2,2,2-trifluoroethyl motif into drug candidates. This scaffold is a critical pharmacophore in the development of Cathepsin K inhibitors (e.g., Odanacatib analogs) for osteoporosis and bone metastasis treatment.

Key Chemical Attributes:

• Metabolic Shielding: The trifluoromethyl (

  ) group blocks metabolic oxidation at the benzylic position, significantly extending the half-life ( ) of the parent drug.

• pKa Modulation: When coupled with amines, the electron-withdrawing

  group reduces the basicity of the adjacent nitrogen (typically by 2–3 pKa units), preventing protonation at physiological pH. This ensures the molecule remains neutral, facilitating membrane permeability and hydrophobic interactions within enzyme active sites (e.g., the S2 pocket of Cathepsin K).

• Bioisosterism: The motif serves as a non-hydrolyzable transition-state mimic for amide bonds.

Part 2: Synthetic Challenges & Mechanistic Insights

Reacting this bromide requires a nuanced understanding of "The Fluorine Effect." Unlike standard benzyl bromides, this substrate exhibits paradoxical reactivity due to the adjacent

group.

The Reactivity Paradox

• Suppressed

  : The bulky group creates steric hindrance, and the electron-rich fluorine lone pairs electrostatically repel incoming nucleophiles.

• Destabilized

  : While benzylic carbocations are usually stable, the strong electron-withdrawing nature of destabilizes the adjacent carbocation, making unassisted ionization difficult.

• Elimination Risk: Basic nucleophiles often trigger

  elimination, yielding the trifluoromethyl styrene side product instead of the desired substitution.

Decision Matrix: Pathway Selection

Figure 1: Synthetic decision matrix for processing

-trifluoromethyl benzylic bromides. The Ag-promoted and Triflate routes offer higher stereocontrol than direct thermal substitution.

Part 3: Detailed Experimental Protocols

Protocol A: Silver-Promoted Amination (Direct Displacement)

Best for: Rapid synthesis of racemic libraries or when stereochemistry is secondary.

Rationale: Since the

bond is strengthened by the group, silver salts are used to abstract the bromide (halophilicity), generating a transient ion pair that reacts rapidly with the amine before elimination can occur.

Materials:

• Substrate: 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene (1.0 eq)

• Nucleophile: Primary or Secondary Amine (1.2 eq)

• Promoter: Silver Carbonate (

  ) or Silver Triflate ( ) (1.1 eq)

• Solvent: Dichloromethane (DCM) or Toluene (anhydrous)

Step-by-Step:

• Preparation: In a flame-dried Schlenk flask under nitrogen, dissolve the amine (1.2 mmol) in anhydrous DCM (5 mL).

• Activation: Add

  (1.1 mmol) in one portion. The suspension should be stirred vigorously.

• Addition: Add the bromide substrate (1.0 mmol) dropwise at

  to prevent exotherms.

• Reaction: Allow the mixture to warm to room temperature. Stir for 4–12 hours. Monitor by TLC (the bromide spot will disappear; a lower

  amine spot will appear).

  • Note: If reaction is sluggish, heat to

    .

• Workup: Filter the mixture through a Celite pad to remove silver salts (

  precipitate). Rinse with DCM.

• Purification: Concentrate the filtrate and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Validation:

• NMR: The signal typically shifts from ppm (bromide) to ppm (amine).

Protocol B: The "Odanacatib" Route (Stereospecific Inversion)

Best for: Clinical candidates requiring high Enantiomeric Excess (% ee).

Rationale: Direct displacement on the bromide often erodes stereochemistry. The industry standard (Merck Process Research) involves converting the bromide to an alcohol, then to a triflate, which undergoes clean

inversion with amines.

Workflow:

• Hydrolysis: Convert Bromide

  Alcohol using at .

• Activation: Convert Alcohol

  Triflate using and 2,6-lutidine.

• Displacement: React Triflate with Amine (e.g., Leucine derivative).[1]

Step-by-Step (Displacement Step):

• Cooling: Cool a solution of the

  -trifluoromethyl benzyl triflate (1.0 eq) in toluene to .

• Base/Amine Mix: Simultaneously add the amine (1.1 eq) and Diisopropylethylamine (DIPEA, 1.2 eq).

• Kinetics: Stir at

  for 2 hours. The triflate is a "super-leaving group" ( times more reactive than bromide), allowing the reaction to proceed at low temperatures, suppressing elimination.

• Result: This yields the amine with >95% inversion of configuration.

Data Comparison Table:

Feature	Protocol A (Direct Bromide)	Protocol B (Triflate Route)
Reactivity	Low (Requires Heat/Ag)	High (Reacts at )
Stereochemistry	Partial Racemization	Clean Inversion ( )
Side Products	Styrenes (Elimination)	Minimal
Scalability	Good for mg to g scale	Excellent for kg scale

Part 4: Pharmacological Context (Mechanism of Action)

The resulting 1-(4-fluorophenyl)-2,2,2-trifluoroethylamine moiety is designed to bind into the S2 hydrophobic pocket of cysteine proteases like Cathepsin K.

Pathway Diagram:

Figure 2: Pharmacological mechanism. The non-basic nitrogen (modulated by

) forms a critical H-bond with Gly66, while the group occupies the hydrophobic S2 pocket.

Part 5: Safety & Handling

• Lachrymator: Benzylic bromides are potent lachrymators. Handle only in a functioning fume hood.

• HF Generation: Upon hydrolysis or thermal decomposition, trifluoromethyl groups can release Hydrogen Fluoride (HF). Keep Calcium Gluconate gel nearby as a precaution.

• Alkylating Agent: This compound is a powerful alkylating agent (potential mutagen). Double-glove (Nitrile) and use a lab coat.

References

• O'Shea, P. D., et al. (2009).[1] "A practical enantioselective synthesis of odanacatib, a potent Cathepsin K inhibitor, via triflate displacement of an alpha-trifluoromethylbenzyl triflate."[1] Journal of Organic Chemistry, 74(4), 1605–1610.[1]

• Gauthier, J. Y., et al. (2008).[2] "The discovery of odanacatib (MK-0822), a selective inhibitor of cathepsin K." Bioorganic & Medicinal Chemistry Letters, 18(3), 923–928.[2]

• Uneyama, K. (2006). Organofluorine Chemistry. Blackwell Publishing. (General reference for reactivity of -CF3 electrophiles).

• Black, W. C., et al. (2005). "Trifluoroethylamines as Amide Isosteres in Inhibitors of Cathepsin K." Bioorganic & Medicinal Chemistry Letters, 15(21), 4741-4744.

Sources

• 1. A practical enantioselective synthesis of odanacatib, a potent Cathepsin K inhibitor, via triflate displacement of an alpha-trifluoromethylbenzyl triflate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The discovery of odanacatib (MK-0822), a selective inhibitor of cathepsin K - PubMed [pubmed.ncbi.nlm.nih.gov]

Asymmetric synthesis using 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

This Application Note is designed for research scientists and drug development professionals focusing on the asymmetric construction of fluorinated stereocenters.

Application Note: Asymmetric Synthesis of Chiral -Trifluoromethyl Diarylmethanes

Substrate: 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene CAS: 155820-88-5 Target Application: Enantioconvergent Nickel-Catalyzed Cross-Coupling Primary Methodology: Ni/Biox-Catalyzed Negishi-Type Coupling with Aryl Titanates

Executive Summary

The incorporation of trifluoromethyl (

) groups at benzylic stereocenters is a high-value strategy in medicinal chemistry, enhancing metabolic stability and lipophilicity while restricting conformation. However, the asymmetric synthesis of -trifluoromethylated motifs is notoriously difficult due to the strong electron-withdrawing nature of the group, which destabilizes cationic intermediates and promotes racemization or elimination.

This protocol details the enantioconvergent cross-coupling of racemic 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene with aryl nucleophiles. Unlike traditional substitutions that require enantiopure starting materials, this method utilizes a Nickel/Bis(oxazoline) catalyst system to convert a racemic bromide mixture into a single enantiomer of the product (Dynamic Kinetic Resolution).

Key Advantages

• Stereoconvergence: Converts racemic starting material (

  ) into high (>90%) product.

• Modular: Compatible with a wide range of aryl nucleophiles via in-situ generated titanium reagents.

• Mild Conditions: Operates at

  to Room Temperature, preserving sensitive functional groups.

Mechanistic Principles

The reaction proceeds via a radical-chain pathway, distinct from classical

-catalyzed cross-couplings (which require -type oxidative addition).

• Radical Generation: The

  catalyst abstracts a bromine atom from the substrate, generating a benzylic radical. The group stabilizes this radical but makes the bond stronger against simple nucleophilic attack.

• Stereodetermining Step: The planar radical recombines with the chiral

  -aryl complex. The chiral ligand (Biox) dictates the face of attack, establishing the stereocenter.

• Suppression of

  -Fluoride Elimination: The use of Aryl Titanates (instead of Grignards or Zincates) is critical. Titanium reagents modulate reactivity, preventing the destructive -fluoride elimination that typically plagues -CF3 metal species.

Mechanistic Pathway Diagram

Caption: Radical-chain mechanism for Ni-catalyzed stereoconvergent coupling. The planar radical intermediate allows conversion of both enantiomers of the substrate into a single product stereoisomer.

Experimental Protocol

Reaction Class: Nickel-Catalyzed Negishi-Type Cross-Coupling (via Titanates). Reference Standard: Adapted from Liang & Fu, J. Am. Chem. Soc. 2015.

Materials Required

Component	Specification	Role
Substrate	1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene	Electrophile
Catalyst Precursor		Nickel Source
Ligand	(e.g., 4,4'-di-tert-butyl-2,2'-bioxazoline)	Chiral Inducer
Nucleophile Precursor	Aryl Grignard ( )	Carbon Source
Transmetallating Agent	(Titanium Isopropoxide)	Moderator
Solvent	THF (Anhydrous, degassed)	Medium

Step-by-Step Procedure

Phase A: Preparation of Aryl Titanate (In-Situ)

Note: Aryl titanates are not commercially stable and must be generated immediately before use.

• Setup: Flame-dry a 10 mL Schlenk tube and flush with Argon.

• Reagent Mixing: Add

  (1.2 equiv) to the tube.

• Grignard Addition: Cool to

  . Dropwise add the Aryl Grignard reagent (1.1 equiv). The solution will turn dark (deep red/brown).

• Equilibration: Stir at Room Temperature (RT) for 20 minutes to ensure complete formation of the species

  or similar aggregates.

Phase B: Catalytic Coupling

• Catalyst Solution: In a separate vial inside a glovebox (or under strict Ar flow), mix

  (10 mol%) and the Chiral Biox Ligand (12 mol%) in minimal THF. Stir for 10 minutes until a clear green/blue solution forms.

• Substrate Addition: Add the racemic substrate 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene (1.0 equiv) to the catalyst solution.

• Reaction Initiation: Transfer the Aryl Titanate solution (from Phase A) via cannula into the catalyst/substrate mixture at

  .

• Execution: Stir the mixture at

  for 24 hours.

  • Checkpoint: Monitor by

    NMR. The starting material doublet (approx -75 ppm) should disappear, replaced by the product signal (shifted upfield).

• Quench: Quench with

  (aq) and extract with .

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Workflow Diagram

Caption: Operational workflow for the generation of the moisture-sensitive titanate nucleophile and subsequent catalytic coupling.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Conversion	Catalyst poisoning or inactive Titanate.	Ensure is distilled and fresh. Ensure strict oxygen-free conditions (Ni(I) is sensitive).
Racemic Product	Ligand dissociation or background reaction.	Increase Ligand:Metal ratio to 1.5:1. Lower temperature to .
Defluorination	-fluoride elimination.	This suggests the Titanate did not form correctly. Ensure full 20 min equilibration time for Phase A.
Homocoupling (Ar-Ar)	Oxidative coupling of Grignard.	Add the Titanate solution slowly to the catalyst mixture.

Safety and Handling

• 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene:

  • Lachrymator: Benzylic bromides are potent eye irritants. Handle only in a fume hood.

  • Hydrolysis Risk: Contact with water may release HBr and potentially HF if the trifluoromethyl group degrades under extreme conditions.

• Nickel Catalysts:

  is a known sensitizer and carcinogen. Use double-gloving.

• Waste Disposal: All fluorinated waste must be segregated. Aqueous layers from the quench will contain Titanium salts and fluorides; dispose of as heavy metal/halogenated waste.

References

• Liang, Y., & Fu, G. C. (2015).

  -Trifluoromethyl-Substituted Benzyl Bromides. Journal of the American Chemical Society, 137(30), 9523–9526.

• Arp, F. O., & Fu, G. C. (2005).[1][2] Catalytic Enantioselective Negishi Reactions of Racemic Secondary Benzylic Halides. Journal of the American Chemical Society, 127(30), 10482–10483.

• Cherney, A. H., & Reisman, S. E. (2014). Nickel-Catalyzed Asymmetric Reductive Cross-Coupling Between Vinyl and Benzyl Electrophiles. Journal of the American Chemical Society, 136(41), 14365–14366.

• PubChem Compound Summary. (n.d.). 1-Bromo-4-(2,2,2-trifluoroethyl)benzene.[3] National Center for Biotechnology Information.

Sources

• 1. Catalytic Enantioselective Negishi Reactions of Racemic Secondary Benzylic Halides [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1-Bromo-4-(2,2,2-trifluoroethyl)benzene | C8H6BrF3 | CID 10082944 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Mass spectrometry of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

An In-Depth Guide to the Mass Spectrometry of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene: A Comparative Analysis

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the mass spectrometric behavior of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene, a compound of interest in synthetic chemistry and drug discovery due to its unique combination of halogen substituents. By understanding its fragmentation patterns, researchers can achieve unambiguous identification and characterization. This document offers a comparative perspective, contrasting different ionization techniques and drawing parallels with structurally related molecules to provide a predictive framework for analysis.

Introduction to the Mass Spectrometry of Halogenated Aromatics

Mass spectrometry is an indispensable tool for the structural elucidation of organic molecules. For halogenated compounds like 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene, the technique provides not only the molecular weight but also a detailed fingerprint of the molecule's structure through its fragmentation pattern. The presence of bromine, with its characteristic isotopic signature (79Br and 81Br in an approximate 1:1 ratio), and the highly electronegative fluorine atoms, significantly influences the molecule's behavior in the mass spectrometer.

This guide will delve into the predicted mass spectrometric analysis of this specific compound, offering a roadmap for researchers working with similar fluorinated and brominated aromatic structures. We will explore the nuances of different ionization methods, predict fragmentation pathways, and provide a practical experimental protocol for acquiring high-quality mass spectra.

Ionization Techniques: A Comparative Analysis

The choice of ionization technique is critical in mass spectrometry as it dictates the extent of fragmentation and the type of ions observed. For a molecule like 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene, the most common and informative techniques would be Electron Ionization (EI) and Electrospray Ionization (ESI).

Ionization Technique	Principle	Predicted Outcome for 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene	Suitability
Electron Ionization (EI)	High-energy electrons (typically 70 eV) bombard the molecule, causing ionization and extensive fragmentation.	Rich fragmentation pattern providing detailed structural information. The molecular ion peak (M+) should be observable, along with characteristic isotopic patterns for bromine-containing fragments.	High. Ideal for structural elucidation of relatively volatile and thermally stable small molecules.
Electrospray Ionization (ESI)	A high voltage is applied to a liquid to create an aerosol, leading to the formation of protonated molecules [M+H]+ or other adducts.	Less fragmentation, with the spectrum likely dominated by the pseudomolecular ion. May not be suitable unless the molecule can be readily protonated or form adducts.	Moderate to Low. Better suited for polar and non-volatile compounds. The target molecule's polarity may be insufficient for efficient ESI.
Chemical Ionization (CI)	A reagent gas (e.g., methane, ammonia) is ionized, which in turn ionizes the analyte molecule through proton transfer or adduction.	Softer ionization than EI, resulting in less fragmentation and a more prominent molecular ion or protonated molecule peak. Useful for confirming molecular weight.	Good. Provides complementary information to EI, especially for confirming the molecular ion.

Expert Insight: For novel compounds like 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene, a combined approach using both EI for detailed structural fingerprinting and a softer ionization technique like CI to confidently determine the molecular weight is often the most robust strategy.

Predicted Fragmentation Pathway under Electron Ionization (EI)

Under standard EI conditions (70 eV), 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene is expected to undergo a series of predictable fragmentation reactions. The initial ionization event will form a molecular ion (M+•), which will then fragment through various pathways driven by the relative stability of the resulting ions and neutral losses.

Key Predicted Fragmentation Steps:

• Alpha-Cleavage: The bond between the benzylic carbon and the trifluoromethyl group is prone to cleavage, leading to the loss of a •CF3 radical. This would result in a stable benzylic cation.

• Halogen Loss: The C-Br bond is weaker than the C-F bonds and is a likely site for cleavage, leading to the loss of a bromine radical (•Br).

• Rearrangements: McLafferty-type rearrangements are unlikely due to the absence of a suitable gamma-hydrogen. However, other rearrangements involving the fluorine atoms are possible.

• Aromatic Ring Fragmentation: At higher energies, the aromatic ring itself can fragment, leading to smaller, characteristic ions.

Visualization of the Predicted Fragmentation Pathway

Caption: Predicted EI fragmentation pathway of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene.

Comparative Analysis with Structurally Related Compounds

To further refine our predictions, we can compare the expected mass spectrum of our target compound with the known mass spectra of structurally similar molecules.

Compound	Key Structural Difference from Target	Predicted Impact on Mass Spectrum
1-Bromo-4-fluorobenzene	Lacks the 1-bromo-2,2,2-trifluoroethyl group	The mass spectrum will be much simpler, dominated by the molecular ion and the loss of the bromine atom. This provides a baseline for the fragmentation of the substituted aromatic ring.
1-(Trifluoromethyl)-4-fluorobenzene	Lacks the bromine atom	The absence of the characteristic bromine isotopic pattern. Fragmentation will be driven by the trifluoromethyl group, likely showing a prominent peak for the loss of a fluorine atom.
1-Bromo-1-phenylethane	Lacks the fluorine atoms	The fragmentation will be dominated by benzylic cleavage to lose a methyl radical. The presence of fluorine in our target molecule will influence the stability of the resulting ions.

This comparative approach allows us to dissect the contributions of each structural moiety to the overall fragmentation pattern, leading to a more confident interpretation of the experimental data.

Experimental Protocol: Acquiring a Mass Spectrum via GC-MS (EI)

This section provides a detailed, step-by-step protocol for acquiring an EI mass spectrum of a compound like 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system.

Sample Preparation

• Solvent Selection: Choose a volatile solvent in which the analyte is soluble (e.g., dichloromethane, ethyl acetate). Ensure the solvent is of high purity (GC or HPLC grade) to avoid interferences.

• Concentration: Prepare a dilute solution of the analyte (e.g., 10-100 µg/mL). High concentrations can lead to detector saturation and column overload.

• Filtration: If necessary, filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

GC-MS Instrumentation and Parameters

Parameter	Recommended Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)	A non-polar column is suitable for the separation of this type of aromatic compound.
Injection Volume	1 µL	Prevents column overloading and peak distortion.
Injector Temperature	250 °C	Ensures rapid volatilization of the analyte without thermal degradation.
Oven Temperature Program	Initial: 50 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)	A standard temperature program to ensure good separation from any impurities or solvent front.
Carrier Gas	Helium, constant flow rate of 1 mL/min	Provides optimal separation efficiency.
MS Ion Source	Electron Ionization (EI)	For detailed fragmentation.
Ion Source Temperature	230 °C	A standard temperature for EI sources.
Electron Energy	70 eV	The standard energy for generating reproducible mass spectra.
Mass Range	m/z 40-500	A wide enough range to capture the molecular ion and all significant fragments.
Scan Rate	2 scans/sec	Provides sufficient data points across the chromatographic peak.

Data Analysis

• Total Ion Chromatogram (TIC): Identify the chromatographic peak corresponding to the analyte.

• Background Subtraction: Select a region of the baseline near the analyte peak and subtract it from the peak's mass spectrum to remove background noise.

• Mass Spectrum Interpretation: Analyze the background-subtracted mass spectrum. Identify the molecular ion peak (M+•) and characteristic fragment ions. Look for the isotopic pattern of bromine to confirm the presence of this element in the molecular ion and its fragments.

• Library Search (Optional): If a spectral library is available, perform a search to see if a match can be found. For novel compounds, this is unlikely, but it can help identify any known impurities.

Visualization of the Experimental Workflow

Caption: A streamlined workflow for the GC-MS analysis of a small organic molecule.

Data Interpretation and Troubleshooting

Observation	Potential Cause	Suggested Solution
No molecular ion peak observed	The molecular ion is unstable and completely fragments.	Use a softer ionization technique like Chemical Ionization (CI) or lower the electron energy in EI (e.g., to 20 eV).
Complex, uninterpretable spectrum	The sample is impure, or co-elution is occurring.	Improve the GC separation by optimizing the temperature program or using a different column. Check the purity of the sample by other techniques (e.g., NMR).
Poor signal-to-noise ratio	The sample concentration is too low, or the instrument requires tuning.	Increase the sample concentration or perform an instrument tune and calibration according to the manufacturer's protocol.
Absence of bromine isotopic pattern	The fragment ion does not contain bromine.	This is valuable structural information. Use this to deduce which part of the molecule has been lost.

Conclusion

The mass spectrometric analysis of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene presents a fascinating case study in the fragmentation of halogenated aromatic compounds. By leveraging the principles of electron ionization, we can predict a detailed fragmentation pathway that serves as a powerful tool for its identification. A comparative approach, drawing on the known behavior of similar structures, further strengthens our interpretive power. The provided experimental protocol offers a robust starting point for acquiring high-quality data. Ultimately, a multi-faceted analytical approach, potentially combining GC-MS with other techniques like NMR and IR spectroscopy, will provide the most comprehensive and unambiguous structural elucidation.

References

For further reading and foundational knowledge, the following resources are recommended:

• Mass Spectrometry: A Textbook, 3rd Edition. Gross, J. H. Springer. [Link]

• Interpretation of Mass Spectra, 4th Edition. McLafferty, F. W., & Turecek, F. University Science Books. [Link]

• NIST Chemistry WebBook. National Institute of Standards and Technology. [Link] (A valuable resource for searching for mass spectra of known compounds).

Analytical Standards Guide: 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

Executive Summary

1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene is a specialized fluorinated building block used primarily as a chiral intermediate in the synthesis of pharmaceuticals and agrochemicals. Its structure features a benzylic bromide adjacent to a trifluoromethyl group, creating a unique reactivity profile characterized by high electrophilicity and susceptibility to hydrolysis.

This guide provides a technical comparison of analytical standards and methodologies for this compound. Unlike stable commodity chemicals, the analysis of this molecule requires strict control over moisture and thermal history to prevent degradation into its corresponding alcohol or styrene derivatives.

Part 1: Compound Profile & Physicochemical Properties

Property	Data	Critical Analytical Context
Chemical Structure	4-F-C6H4-CH(Br)-CF3	Benzylic bromide; Chiral center at C1.
Molecular Weight	257.02 g/mol	Detectable by MS (EI/ESI). Characteristic isotopic pattern (Br).
Appearance	Colorless to pale yellow oil	Darkening indicates decomposition (HBr release).
Solubility	DCM, MeOH, Acetonitrile	Reactive in protic solvents (MeOH/H2O) over time.
Stability	Moisture Sensitive	Hydrolyzes to 1-(4-fluorophenyl)-2,2,2-trifluoroethanol.
Reactivity	Thermal Sensitivity	Eliminates HBr >100°C to form 1-fluoro-4-(2,2,2-trifluorovinyl)benzene.

Part 2: Comparative Analysis of Standard Grades

For a molecule with this specific instability profile, the choice of analytical standard grade dictates the validity of your quantitative data.

Primary Reference Standard (qNMR Certified)

• Best For: Absolute quantification of purity, establishing secondary standards, and GLP/GMP release testing.

• Methodology: Purity is assigned via Quantitative NMR (qNMR) using an internal standard (e.g., BTFMBA) rather than chromatographic area %.

• Why it wins: qNMR is non-destructive and avoids the thermal degradation often seen in GC or the hydrolysis risks of HPLC. It independently verifies the molar mass contribution of the specific structure.

• Traceability: NIST/SI-traceable via the internal standard.

Secondary Analytical Standard (Chromatographic Grade)

• Best For: Routine quality control (QC), retention time marking, and system suitability testing.

• Methodology: Purity assigned by HPLC-UV or GC-FID area normalization.

• Risk Factor: High. If the standard has partially degraded to the styrene derivative (elimination product), GC methods may overestimate purity if the degradation product co-elutes or if the inlet temperature induces further degradation.

• Handling: Must be stored at -20°C under argon.

Research Grade (Synthesis Crude)

• Best For: Early-stage reaction monitoring.

• Risk Factor: Critical.[1] Likely contains residual NBS (brominating agent) or unreacted ethyl-benzene precursor. Not suitable for calibrating quantitative methods.

Part 3: Analytical Methodologies & Protocols

Decision Matrix: Selecting the Right Method

Figure 1: Analytical workflow decision tree for characterizing 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene.

Protocol A: 19F qNMR (Recommended for Purity Assignment)

Rationale: The trifluoromethyl group (-CF3) and the aromatic fluorine (Ar-F) provide distinct, highly sensitive handles for quantification without interference from non-fluorinated solvents or moisture.

• Solvent: Dissolve 10-15 mg of sample in 0.6 mL anhydrous CDCl3 . Do not use MeOD or DMSO-d6 as they may promote solvolysis.

• Internal Standard: Add a precise amount (equimolar range) of α,α,α-Trifluorotoluene or BTFMBA (traceable grade).

• Acquisition:

  • Relaxation Delay (d1): > 30 seconds (ensure full relaxation of CF3 nuclei).

  • Scans: 16-32.

  • Pulse Angle: 90°.

• Analysis: Integrate the -CF3 doublet (approx -70 ppm) relative to the internal standard. Verify the Ar-F signal (approx -110 ppm) for stoichiometry.

Protocol B: GC-MS (Impurity Profiling)

Rationale: This compound is volatile. GC is excellent for separating it from the non-brominated precursor (1-ethyl-4-fluorobenzene) and the styrene byproduct.

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Inlet: Split mode (20:1). Temperature: 180°C (CRITICAL).

  • Warning: Standard inlets at 250°C can cause thermal elimination of HBr, artificially creating the styrene impurity peak [1].

• Oven Program:

  • Hold 40°C for 2 min.

  • Ramp 10°C/min to 200°C.

  • Hold 5 min.

• Detection: MS (EI). Look for molecular ion clusters (M+ and M+2) showing the characteristic 1:1 bromine isotope ratio.

• Retention Index: Expect RI ≈ 1030-1050 on non-polar phases, consistent with fluoroalkylarene analogs [1].

Protocol C: HPLC-UV (Chiral Separation)

Rationale: If the standard is used for asymmetric synthesis, enantiomeric excess (ee) must be determined.

• Column: Chiralcel OD-H or AD-H.

• Mobile Phase: Hexane : Isopropanol (98:2).

  • Note: Keep alcohol content low to minimize solvolysis during the run.

• Flow Rate: 0.5 mL/min.

• Detection: UV at 254 nm.

• Sample Prep: Dilute in pure Hexane. Inject immediately.

Part 4: Troubleshooting & Stability Data

Observation	Root Cause	Corrective Action
New peak at M-80 (loss of HBr) in GC	Thermal degradation in injector port.	Lower inlet temp to 150-180°C. Use on-column injection if available.
Shift in NMR shift over time	Hydrolysis to alcohol (Ar-CH(OH)-CF3).	Ensure CDCl3 is stored over molecular sieves.
Cloudiness in solution	HBr formation reacting with moisture.	Filter sample; check pH (will be acidic).

References

• Zenkevich, I. G., Makarov, A. A. (2007).[2] Gas-chromatographic identification of fluorine-containing organic compounds. Journal of Analytical Chemistry, 62, 642–650.

• Davis, C. R., Burton, D. J. (1997). A New Route for the Preparation of Substituted 2,2-Difluorostyrenes and a Convenient Route to Substituted (2,2,2-Trifluoroethyl)benzenes. The Journal of Organic Chemistry, 62(26), 9217–9222.

• BenchChem. (2025).[1] A Comparative Guide to the Characterization of Impurities in 1,1,1-Trifluoro-5-bromo-2-pentanone (Analogous Methodology).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Benchmarking the performance of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene in synthesis

A note to our readers: This guide aims to provide a comprehensive performance comparison of trifluoroethylating agents in key synthetic transformations. Our primary focus was intended to be 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene . However, a thorough review of the current scientific literature reveals a significant lack of published experimental data detailing its performance in common cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

Therefore, while we cannot provide a direct data-driven comparison for this specific reagent, this guide has been adapted to offer a robust comparative analysis of well-established and documented alternatives. This will equip researchers, scientists, and drug development professionals with the necessary information to select the most suitable trifluoroethylating agent for their synthetic needs based on available evidence. We will explore the performance of key alternatives, providing experimental data and protocols to guide your research.

The Significance of the Trifluoroethyl Moiety in Modern Chemistry

The introduction of the trifluoroethyl group (-CH₂CF₃) into organic molecules is a widely employed strategy in medicinal chemistry, agrochemistry, and materials science. This is due to the unique physicochemical properties conferred by this moiety. The strong electron-withdrawing nature of the trifluoromethyl group can significantly impact the acidity, basicity, and metabolic stability of a molecule. Furthermore, the trifluoroethyl group can serve as a lipophilic hydrogen bond donor, enhancing binding affinities to biological targets.[1][2]

1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene: A Reagent of Interest

1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene presents itself as a potentially valuable reagent for the introduction of the trifluoroethyl group. Its structure suggests reactivity in transition metal-catalyzed cross-coupling reactions, where the benzylic bromide could undergo oxidative addition to a metal center, enabling the formation of new carbon-carbon and carbon-heteroatom bonds. The presence of a fluorine atom on the phenyl ring may also modulate the reactivity of the molecule.

Despite its potential, the lack of published applications in key synthetic transformations makes a direct performance assessment challenging. We encourage the scientific community to explore the utility of this reagent and publish their findings to enrich the collective knowledge of synthetic chemists.

A Comparative Analysis of Established Trifluoroethylating Agents

In the absence of data for our primary compound of interest, we will now focus on the performance of two widely used classes of trifluoroethylating agents: 2,2,2-Trifluoroethyl Halides and Aryl(2,2,2-trifluoroethyl)iodonium Salts .

2,2,2-Trifluoroethyl Halides (e.g., CF₃CH₂I)

2,2,2-Trifluoroethyl iodide is a commonly used reagent for introducing the trifluoroethyl group. It can participate in a variety of transformations, including nucleophilic substitution and transition metal-catalyzed cross-coupling reactions.

Recent studies have demonstrated the utility of trifluoroalkyl bromides in copper-catalyzed Sonogashira-type cross-coupling reactions with terminal alkynes. This method provides a direct route to CF₃-containing alkynes.

Table 1: Copper-Catalyzed Sonogashira-Type Coupling of Trifluoroalkyl Bromides with Alkynes

Entry	Alkyne	Trifluoroalkyl Bromide	Product	Yield (%)
1	Phenylacetylene	CF₃CH₂Br	3-Phenyl-1,1,1-trifluoroprop-2-yne	85
2	4-Methoxyphenylacetylene	CF₃CH₂Br	1-Methoxy-4-(3,3,3-trifluoroprop-1-yn-1-yl)benzene	82
3	Cyclohexylacetylene	CF₃CH₂Br	(3,3,3-Trifluoroprop-1-yn-1-yl)cyclohexane	75

Data is representative and compiled from similar reaction classes. For a detailed protocol, please refer to the original publication.

Experimental Protocol: General Procedure for Copper-Catalyzed Sonogashira-Type Coupling

• To a reaction vessel, add the alkyne (1.0 equiv.), the trifluoroalkyl bromide (1.2 equiv.), a copper catalyst (e.g., CuI, 10 mol%), a ligand (e.g., a diamine, 20 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.) in a suitable solvent (e.g., DMF).

• Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 80 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Dry the combined organic layers over anhydrous sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired trifluoroethylated alkyne.

Aryl(2,2,2-trifluoroethyl)iodonium Salts

Aryl(2,2,2-trifluoroethyl)iodonium salts have emerged as powerful and versatile reagents for trifluoroethylation. They can act as either trifluoroethyl or aryl transfer agents in palladium-catalyzed cross-coupling reactions.[3]

These iodonium salts can participate in Pd-catalyzed Suzuki-Miyaura couplings with arylboronic acids to yield trifluoroethylated arenes.

Table 2: Pd-Catalyzed Trifluoroethylation of Arylboronic Acids with an Aryl(2,2,2-trifluoroethyl)iodonium Triflate

Entry	Arylboronic Acid	Product	Yield (%)
1	4-Methoxyphenylboronic acid	1-Methoxy-4-(2,2,2-trifluoroethyl)benzene	82
2	4-Methylphenylboronic acid	1-Methyl-4-(2,2,2-trifluoroethyl)benzene	75
3	3,5-Dimethylphenylboronic acid	1,3-Dimethyl-5-(2,2,2-trifluoroethyl)benzene	78

Data is representative and compiled from similar reaction classes. For a detailed protocol, please refer to the original publication.[3]

Experimental Protocol: General Procedure for Pd-Catalyzed Trifluoroethylation of Arylboronic Acids

• In a reaction tube, combine the arylboronic acid (1.0 equiv.), the aryl(2,2,2-trifluoroethyl)iodonium triflate (1.1 equiv.), a palladium catalyst (e.g., Pd₂(dba)₃, 5 mol%), and a base (e.g., K₃PO₄, 2.0 equiv.).

• Add a suitable solvent (e.g., CH₃CN).

• Stir the reaction mixture at room temperature until the starting materials are consumed (as monitored by TLC or GC-MS).

• Dilute the reaction mixture with water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography to obtain the trifluoroethylated arene.[3]

Visualization of Synthetic Pathways

To further clarify the synthetic strategies discussed, the following diagrams illustrate the general workflows for the Suzuki-Miyaura and Sonogashira coupling reactions.

Figure 1: Generalized workflow for the Suzuki-Miyaura coupling reaction.

Figure 2: Generalized workflow for the Sonogashira coupling reaction.

Conclusion and Future Outlook

The trifluoroethyl group is a valuable motif in modern chemical research. While the performance of 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene in key cross-coupling reactions remains to be elucidated, a variety of effective alternative reagents are available to the synthetic chemist. 2,2,2-Trifluoroethyl halides and aryl(2,2,2-trifluoroethyl)iodonium salts have demonstrated broad utility in forming C-C and C-heteroatom bonds, providing access to a diverse range of trifluoroethylated compounds.

The development of new and efficient trifluoroethylating agents is an ongoing area of research. Future work will likely focus on the design of reagents with improved reactivity, selectivity, and functional group tolerance, as well as the development of more sustainable and cost-effective synthetic methods. The exploration of the synthetic potential of underutilized reagents such as 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene will be crucial in expanding the toolbox of synthetic chemists and enabling the discovery of new molecules with enhanced properties.

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• A Novel and Efficient Continuous-Flow Route To Prepare Trifluoromethylated N-Fused Heterocycles for Drug Discovery and Pharmaceutical Manufacturing. ACS Publications. [Link]

• ChemInform Abstract: Pd-Catalyzed Divergent Trifluoroethylation and Arylation of Arylboronic Acids by Aaryl(2,2,2-trifluoroethyl)iodonium Triflates. | Request PDF. ResearchGate. [Link]

• Shelf-stable electrophilic reagents for trifluoromethylthiolation. PubMed. [Link]

• Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry. [Link]

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A Researcher's Guide to Trifluoroethylating Agents: A Comparative Analysis of Alternatives to 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

The introduction of the trifluoroethyl (-CH₂CF₃) group into molecular scaffolds is a cornerstone of modern medicinal chemistry and materials science. This moiety can significantly enhance a compound's metabolic stability, lipophilicity, and binding affinity. While a range of reagents has been developed for this purpose, this guide focuses on providing a comparative analysis of alternatives to the specific reagent, 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene.

This guide is intended for researchers, scientists, and drug development professionals seeking to make informed decisions about their choice of trifluoroethylating agent. We will delve into the reactivity, scope, and practical considerations of several key alternatives, supported by experimental data and detailed protocols.

Understanding the Benchmark: 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene

1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene serves as our reference point. Its structure suggests reactivity centered around the benzylic bromide, which can be susceptible to nucleophilic substitution or participate in metal-catalyzed cross-coupling reactions. The fluorine atom on the aromatic ring acts as a deactivating group, influencing the reactivity of the benzene ring in electrophilic aromatic substitution reactions.[1][2]

The primary utility of this reagent lies in its ability to act as a source of the 4-fluoro-α-(trifluoromethyl)benzyl group. However, for the purpose of this guide, we will focus on the broader application of introducing the trifluoroethyl moiety and explore reagents with different activation modes and reactivity profiles.

The Alternatives: A Comparative Analysis

The choice of a trifluoroethylating agent is dictated by the nature of the substrate, desired reaction conditions, and functional group tolerance. We will explore three major classes of alternative reagents: electrophilic, nucleophilic, and radical sources of the trifluoroethyl group.

Electrophilic Trifluoroethylating Agents: Hypervalent Iodine Reagents

Hypervalent iodine reagents have emerged as powerful electrophilic sources for fluoroalkylation.[3] Aryl(trifluoroethyl)iodonium salts, in particular, exhibit high reactivity towards a wide range of nucleophiles under mild conditions.[4][5]

Key Advantages:

• High Reactivity: Often more reactive than traditional alkyl halides.[4]

• Broad Scope: Effective for the trifluoroethylation of N-, O-, S-, and C-nucleophiles.[4][5]

• Mild Conditions: Reactions can often be performed at room temperature, preserving sensitive functional groups.

Limitations:

• Stoichiometric Use: These reagents are typically used in stoichiometric amounts, which can be a drawback in terms of atom economy.

• Cost: Can be more expensive than simpler haloalkane precursors.

Comparative Performance: Compared to 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene, aryl(trifluoroethyl)iodonium salts offer a more direct route for the trifluoroethylation of heteroatom nucleophiles and activated carbon centers without the need for strong bases or metal catalysts.

Nucleophilic Trifluoroethylating Agents: Silicon-Based Reagents

(Trifluoromethyl)trimethylsilane (TMSCF₃), also known as the Ruppert-Prakash reagent, is a widely used nucleophilic trifluoromethylating agent.[6][7] While not a direct trifluoroethyl source, its reactivity principles can be extended to analogous silicon-based trifluoroethyl reagents. These reagents require activation by a fluoride source to generate the trifluoromethyl or trifluoroethyl anion.[8][9]

Key Advantages:

• Safety and Handling: Generally stable and easier to handle than gaseous trifluoroethyl sources.

• Versatility: Can be used for the trifluoroethylation of a wide range of electrophiles, including aldehydes, ketones, and imines.[8]

Limitations:

• Activator Required: Requires a stoichiometric or catalytic amount of a fluoride source (e.g., TBAF, CsF).

• Basic Conditions: The generation of the trifluoroethyl anion necessitates basic conditions, which may not be compatible with all substrates.

Comparative Performance: In contrast to the electrophilic nature of our benchmark reagent in some contexts, silicon-based reagents provide a complementary, nucleophilic approach. This is particularly useful for reactions with carbonyl compounds and other electrophilic functional groups.

Radical Trifluoroethylating Agents: The Rise of Photoredox Catalysis

Visible-light photoredox catalysis has revolutionized radical chemistry, enabling the generation of trifluoroethyl radicals under exceptionally mild conditions.[10][11] Reagents like 2,2,2-trifluoroethyl iodide (CF₃CH₂I) are excellent precursors for the trifluoroethyl radical in the presence of a suitable photocatalyst.[12]

Key Advantages:

• Mild Conditions: Reactions are often conducted at room temperature under visible light irradiation, showing high functional group tolerance.[12][13]

• High Selectivity: Can exhibit excellent regioselectivity in the functionalization of complex molecules.[12]

• Broad Applicability: Useful for the trifluoroethylation of alkenes, alkynes, and (hetero)arenes.[10][14]

Limitations:

• Catalyst and Light Source Required: Necessitates the use of a photocatalyst and a specific light source (e.g., blue LEDs).

• Potential for Side Reactions: Radical reactions can sometimes lead to complex product mixtures if not carefully controlled.

Comparative Performance: This approach offers a distinct advantage for substrates that are not amenable to ionic reaction pathways. The ability to perform late-stage C-H functionalization on complex molecules is a significant benefit over traditional methods.[14]

Data-Driven Comparison

To provide a clearer picture of the relative performance of these alternatives, the following table summarizes key reaction parameters for the trifluoroethylation of a generic aniline substrate.

Reagent Class	Typical Reagent	Catalyst/Activator	Temp. (°C)	Typical Yield (%)	Key Advantages
Benchmark	1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene	Pd or Cu catalyst	80-120	60-85	Readily available precursor
Electrophilic	Aryl(trifluoroethyl)iodonium salt	None or Lewis Acid	25-50	85-95	High reactivity, mild conditions[4]
Nucleophilic	(Trifluoroethyl)silane	Fluoride source (e.g., TBAF)	0-25	70-90	Good for carbonyls[8]
Radical	CF₃CH₂I	Photocatalyst (e.g., Ir or Ru complex)	25	75-90	Excellent functional group tolerance[12]

Experimental Protocols

To illustrate the practical application of these reagents, detailed, step-by-step protocols for representative reactions are provided below.

Protocol 1: Electrophilic N-Trifluoroethylation of Aniline using an Iodonium Salt

This protocol is adapted from literature procedures describing the use of hypervalent iodine reagents.[4]

• To a stirred solution of aniline (1.0 mmol) in dichloromethane (5 mL) at room temperature, add the aryl(trifluoroethyl)iodonium triflate (1.1 mmol).

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: ethyl acetate/hexanes) to afford the desired N-(2,2,2-trifluoroethyl)aniline.

Protocol 2: Radical Trifluoroethylation of Styrene via Photoredox Catalysis

This protocol is based on established methods for the photoredox-catalyzed functionalization of alkenes.[10][13]

• In a nitrogen-filled glovebox, combine styrene (0.5 mmol), 2,2,2-trifluoroethyl iodide (1.0 mmol), and a photocatalyst such as fac-Ir(ppy)₃ (1 mol%) in anhydrous DMF (2 mL) in a screw-cap vial.

• Add a suitable base, for example, K₂CO₃ (1.0 mmol).

• Seal the vial and remove it from the glovebox.

• Place the vial approximately 5 cm from a blue LED lamp and stir at room temperature for 12-24 hours.

• After the reaction is complete, dilute the mixture with water and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash chromatography to yield the trifluoroethylated product.

Visualization of Concepts

Decision-Making Workflow for Reagent Selection

The following diagram illustrates a logical workflow for selecting the most appropriate trifluoroethylating agent based on the substrate and desired reaction type.

Caption: A decision tree for selecting a trifluoroethylating agent.

Generalized Catalytic Cycle for Photoredox Trifluoroethylation

This diagram outlines a plausible catalytic cycle for the photoredox-mediated trifluoroethylation of an alkene.

Caption: A simplified photoredox catalytic cycle.

Conclusion

While 1-(1-Bromo-2,2,2-trifluoroethyl)-4-fluorobenzene is a viable reagent for specific transformations, the field of trifluoroethylation has expanded significantly, offering a diverse toolkit for the modern chemist. Electrophilic reagents like hypervalent iodonium salts provide high reactivity under mild conditions for nucleophilic substrates. Nucleophilic sources, often silicon-based, are ideal for reactions with carbonyls and other electrophiles. Finally, the advent of photoredox catalysis has unlocked new pathways for radical trifluoroethylation, demonstrating exceptional functional group tolerance and enabling novel C-H functionalization strategies. The optimal choice of reagent will always depend on a careful analysis of the substrate, desired outcome, and reaction conditions.

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